Cas no 5856-66-6 (n-Tetrapentacontane)

• Product Name: n-Tetrapentacontane
• CAS No: 5856-66-6
• MF: C₅₄H₁₁₀
• MW: 759.451218128204
• CID: 1058283
• PubChem ID: 329769623
• Update Time: 2025-05-24

n-Tetrapentacontane Chemical and Physical Properties

Names and Identifiers

• n-Tetrapentacontane
• n-Tetrapentacontaneneat
• tetrapentacontane
• 87992_FLUKA
• AC1LAW5A
• B6255322-7CCE-4C62-994B-16A9B0977AAC
• CTK5A8532
• DTXSID80334754
• Q18456231
• OPRWEYHEIDHWGM-UHFFFAOYSA-N
• Tetrapentacontane, analytical standard
• 5856-66-6

• MDL： MFCD00216751
• Inchi： 1S/C54H110/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-49-51-53-54-52-50-48-46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-54H2,1-2H3
• InChI Key： OPRWEYHEIDHWGM-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 758.86100
• Monoisotopic Mass: 758.86075351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 54
• Rotatable Bond Count: 51
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9258 (estimate)
• Melting Point: 94-97 °C
• Boiling Point: 594.25°C (estimate)
• Refractive Index: 1.4867 (estimate)
• PSA: 0.00000
• LogP: 21.31140

n-Tetrapentacontane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on n-Tetrapentacontane

n-Tetrapentacontane (CAS No. 5856-66-6): A Comprehensive Overview

n-Tetrapentacontane, also known by its CAS registry number 5856-66-6, is a straight-chain alkane with the chemical formula C₄₄H₉₀. This compound belongs to the family of alkanes, which are saturated hydrocarbons consisting solely of hydrogen and carbon atoms arranged in a straight chain structure. The name n-tetrapentacontane is derived from the Greek prefix "tetra," meaning four, and "pentaconta," meaning fifty, reflecting its position in the n-alkane series.

The physical properties of n-tetrapentacontane make it an interesting compound for various industrial applications. It has a melting point of approximately −27°C to −25°C and a boiling point ranging from 178°C to 180°C, which places it in the category of medium-chain alkanes. Its density is around 0.9 g/cm³, slightly less than that of water, indicating its hydrophobic nature.

Recent studies have highlighted the importance of long-chain alkanes like n-tetrapentacontane in understanding the behavior of hydrocarbons under extreme conditions. For instance, researchers have investigated the thermal stability and phase transitions of n-tetrapentacontane under high-pressure environments, revealing insights into its potential use in advanced lubricants and thermal insulation materials.

In terms of chemical properties, n-tetrapentacontane exhibits typical behavior of alkanes, being relatively unreactive under normal conditions due to the stability of its single bonds. However, under specific conditions such as high temperatures or catalytic environments, it can undergo reactions such as isomerization or oxidation, leading to the formation of branched alkanes or carboxylic acids, respectively.

The synthesis of n-tetrapentacontane primarily involves the fractional distillation and refining of crude oil fractions rich in straight-chain hydrocarbons. Recent advancements in separation techniques, such as membrane-based separation and adsorption methods, have improved the efficiency and purity of isolating n-tetrapentacontane from complex mixtures.

Applications of n-tetrapentacontane span across various industries due to its unique properties. In the lubricant industry, it serves as a key component in high-performance greases and oils due to its excellent thermal stability and low volatility. Additionally, it finds use in plasticizers for polymers, enhancing their flexibility and processability.

From an environmental perspective, understanding the biodegradation and toxicity profiles of n-tetrapentacontane is crucial for its safe handling and disposal. Studies have shown that while long-chain alkanes are generally considered less toxic than their shorter counterparts, their persistence in certain environmental conditions necessitates careful management practices.

In conclusion, n-tetrapentacontane (CAS No. 5856-66-6) stands as a significant compound within the realm of organic chemistry, offering both practical applications and opportunities for further research into its properties and potential uses.